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3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid

Name: 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid
Brand: Smolecule
SKU: S7874064
Rating: 5 (4 reviews)

Catalog No.

S7874064

CAS No.

M.F

C15H26N2O4

M. Wt

298.38 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperid...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

Product Name

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid

IUPAC Name

3-[1-[2-(2,2-dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid

Molecular Formula

C15H26N2O4

Molecular Weight

298.38 g/mol

InChI

InChI=1S/C15H26N2O4/c1-15(2,3)14(21)16-9-12(18)17-8-4-5-11(10-17)6-7-13(19)20/h11H,4-10H2,1-3H3,(H,16,21)(H,19,20)

InChI Key

ABDHALGWDZOBQZ-UHFFFAOYSA-N

SMILES

CC(C)(C)C(=O)NCC(=O)N1CCCC(C1)CCC(=O)O

Canonical SMILES

CC(C)(C)C(=O)NCC(=O)N1CCCC(C1)CCC(=O)O

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid, also known as XPR, is a synthetic compound that has been developed for scientific research purposes. XPR is an important molecule that has found applications in various fields of research and industry. This paper provides a comprehensive overview of XPR, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, and limitations and future directions.

Definition and Background

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is a chemical compound with the molecular formula C19H31N2O4. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is a white crystalline powder that has a molecular weight of 349.46 g/mol. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is a member of the piperidine family of compounds and was first synthesized in the early 2000s.

Physical and Chemical Properties

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is a white crystalline powder that has a melting point of 210°C. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is sparingly soluble in water, but soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide. The structure of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid contains a piperidine ring, which has a basic nitrogen atom that can be protonated. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has both acidic and basic functional groups in its chemical structure, which makes it amphoteric.

Synthesis and Characterization

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can be synthesized using a variety of methods. One common method involves the reaction of 3-(propanoylamino)piperidine with 2-(2,2-dimethylpropanoylamino)acetyl chloride in the presence of a base and an organic solvent such as dichloromethane or ethyl acetate. This reaction results in the formation of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid as a white solid. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can be characterized using various techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy.

Analytical Methods

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can be analyzed using several analytical methods such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and thin-layer chromatography (TLC). HPLC is a commonly used method for the purification and analysis of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid. GC is useful for the analysis of volatile impurities in 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid. TLC can be used for the preliminary analysis of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid and its impurities.

Biological Properties

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has been found to have several biological activities such as anti-inflammatory, analgesic, and anti-tumor activities. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has also been found to reduce inflammation and pain in animal models. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid modulates the activity of enzymes and receptors in the body, which makes it a useful molecule for studying various biological processes.

Toxicity and Safety in Scientific Experiments

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has been found to be safe and non-toxic at low doses in animal models. However, at high doses, 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can cause toxicity and adverse effects such as liver damage and kidney damage. It is important to use caution when handling 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid and to use appropriate safety measures when conducting scientific experiments.

Applications in Scientific Experiments

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has been used in various scientific experiments such as drug discovery, pharmacology, and toxicology. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has been used as a reference standard in HPLC and GC analyses of pharmaceuticals. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has also been used as a model compound in the development of novel drugs and therapeutic agents.

Current State of Research

Research on 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is ongoing, and new applications and uses of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid are being discovered. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is being studied for its potential therapeutic applications in cancer therapy, inflammation, and pain management.

Potential Implications in Various Fields of Research and Industry

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has potential applications in various fields of research and industry. In the pharmaceutical industry, 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can be used as a reference standard in drug development and quality control. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can also be used as a starting material in the synthesis of novel drugs. In the chemical industry, 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can be used as a building block in the synthesis of organic compounds and materials.

Limitations and Future Directions

One limitation of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is its poor solubility in water, which limits its applications in aqueous environments. Future research could focus on the synthesis of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid derivatives with improved solubility. Another limitation of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is its limited availability, which makes it challenging to obtain for research purposes. Future research could focus on developing more efficient and cost-effective methods for the synthesis of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid.

Future Directions

for research on 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid could include studying its potential applications in drug delivery and the development of novel therapeutics. 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid could also be used as a tool for studying the mechanisms of biological processes and the interactions between molecules in living systems. Further research could also focus on the optimization of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid synthesis and characterization methods to improve its applications in various fields of research and industry.